molecular formula C9H6BrNOS B1438339 4-(2-Bromophenyl)-2,3-dihydro-1,3-thiazol-2-one CAS No. 1095231-39-2

4-(2-Bromophenyl)-2,3-dihydro-1,3-thiazol-2-one

Cat. No. B1438339
CAS RN: 1095231-39-2
M. Wt: 256.12 g/mol
InChI Key: FMQWFFQPHDOTDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives were synthesized and their molecular structures were confirmed by physicochemical properties and spectroanalytical data . Another study reported the synthesis of 9,10-diboraanthracenes starting from 2-bromophenyl boronate esters .


Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, 4-Bromophenylacetic acid, a related compound, has been reported to undergo various reactions, including Fischer esterification and reaction with sodium tetraphenylborate .


Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, 4-Bromophenylacetic acid is a white solid with a honey-like odor and a melting point of 118 °C .

Scientific Research Applications

Synthesis and Biological Activity

4-(4-Bromophenyl)-2-[4-(arylhydrazono-3-methyl-5-(5-bromopyridin-2-yl)imino-4,5-dihydro pyrazol-1-yl]-1,3-thiazole derivatives, including 4-(2-Bromophenyl)-2,3-dihydro-1,3-thiazol-2-one, have been synthesized and evaluated for biological efficacy. The structural confirmation of these compounds was achieved through IR and NMR spectroscopy (Rodrigues & Bhalekar, 2015).

Angiotensin II Receptor Antagonists

Research aimed at finding potential antihypertensive and cardiotropic drugs led to the synthesis of new 4-aryl-N-(aryl)-3-(prop-2-en-1-yl)-2,3dihydro-1,3-thiazol-2-imines, including variants of this compound. These compounds showed high affinity in docking studies for the angiotensin II receptor, indicating their potential as inhibitors. Pharmacological studies confirmed the presence of an antihypertensive effect in these compounds (Drapak et al., 2019).

Crystal Structure Analysis

The compound 2-(4-Bromophenyl)-3-(4-methylphenyl)-1,3-thiazolidin-4-one, related to this compound, was synthesized and its crystal structure was analyzed. It crystallizes in the orthorhombic system and exhibits an intermolecular hydrogen bond of type C-H…Br, providing insights into the structural characteristics of similar compounds (Iyengar et al., 2005).

Safety and Hazards

Safety data sheets for related compounds provide information on hazards. For instance, 4-Bromophenylacetic acid is classified as a skin irritant, eye irritant, and may cause respiratory irritation .

Future Directions

Future research could focus on the synthesis, characterization, and biological evaluation of “4-(2-Bromophenyl)-2,3-dihydro-1,3-thiazol-2-one” and its derivatives. The potential applications of these compounds in medicinal chemistry, polymer science, and optoelectronic materials could also be explored .

properties

IUPAC Name

4-(2-bromophenyl)-3H-1,3-thiazol-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H6BrNOS/c10-7-4-2-1-3-6(7)8-5-13-9(12)11-8/h1-5H,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FMQWFFQPHDOTDH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C2=CSC(=O)N2)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H6BrNOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

256.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(2-Bromophenyl)-2,3-dihydro-1,3-thiazol-2-one
Reactant of Route 2
Reactant of Route 2
4-(2-Bromophenyl)-2,3-dihydro-1,3-thiazol-2-one
Reactant of Route 3
4-(2-Bromophenyl)-2,3-dihydro-1,3-thiazol-2-one
Reactant of Route 4
4-(2-Bromophenyl)-2,3-dihydro-1,3-thiazol-2-one
Reactant of Route 5
4-(2-Bromophenyl)-2,3-dihydro-1,3-thiazol-2-one
Reactant of Route 6
4-(2-Bromophenyl)-2,3-dihydro-1,3-thiazol-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.